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An In-depth Technical Guide to the Copper-Zirconium (Cu-Zr) System: Crystal Structure and
Phase Diagram

Introduction

The Copper-Zirconium (Cu-Zr) binary system is of significant scientific and industrial interest,
primarily due to its role as a foundational system for the formation of bulk metallic glasses[1].
These amorphous alloys exhibit unique mechanical and physical properties. The Cu-Zr system
is characterized by a complex phase diagram with numerous intermetallic compounds and a
very limited solid solubility of zirconium in copper[2]. Early investigations of the phase diagram,
dating back to 1940, reported the existence of a CusZr compound[3]. However, more recent
and comprehensive thermodynamic assessments and experimental studies have identified
other stable intermediate phases near this composition, such as CusZrz and CusiZris, and do
not include CusZr as an equilibrium phase[4][5]. This guide provides a detailed overview of the
currently accepted Cu-Zr phase diagram, the crystal structures of its stable intermetallic
compounds, and the experimental methodologies used for their determination.

The Copper-Zirconium Phase Diagram

The assessed Cu-Zr phase diagram is complex, featuring at least six stable intermediate
phases[4]. The solubility of Zr in solid Cu is minimal, reaching a maximum of approximately
0.12 at.% (0.172 wt%) at the eutectic temperature of 972°C[2][5]. The system exhibits several
eutectic, peritectic, and congruent melting points, which are critical for understanding
solidification pathways and microstructure formation. Thermodynamic modeling using the
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CALPHAD (CALculation of PHAse Diagrams) method has been instrumental in refining the
phase boundaries and assessing the stability of various compounds[6][7].

Key Invariant Reactions

The invariant reactions are critical points in the phase diagram that describe the equilibrium
between multiple phases. The table below summarizes the key reactions in the Cu-Zr system.

Composition (at.%

Reaction Type Temperature (°C) 21) Reaction
r
Eutectic 972 ~14.0 L < (Cu) + CuoZr2
o L + CusiZria «
Peritectic 1012 ~18.2
CuoZr2
Congruent Melting 1115 21.6 L « CusiZria
o L + CusiZria <
Peritectic 975 ~27.3
CusZrs
Eutectic 965 ~30.0 L < CusZrs + CuioZry
Congruent Melting 895 41.2 L < CuioZry
Congruent Melting 935 50.0 L -« CuZzr
Eutectic 890 ~58.0 L -« CuZr + CuZrz2
Congruent Melting 1000 66.7 L -« CuZrz2
Eutectic 995 ~94.3 L < CuZrz + (BZr)
Eutectoid 822 ~98.0 (BZr) < (aZr) + CuZr2

Note: Data compiled from multiple assessments[3][5]. Exact values may vary slightly between
different assessments.

Logical Representation of Phase Equilibria

The following diagram illustrates the sequence of solid phases and invariant reactions as the
concentration of zirconium increases.
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Logical Flow of the Cu-Zr Phase Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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